2-Amino-3-iodo-phenol
Overview
Description
2-Amino-3-iodo-phenol, also known as 2-AIOP, is a synthetic organic compound that has been used in various scientific research applications. It is a derivative of phenol, with an amine group and an iodine atom attached to the phenol ring. 2-AIOP has been used in a variety of lab experiments, and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Crystal Structure and Hydrogen Bonding
- 3-Iodo-l-tyrosine Methanol Solvate : This study discusses the crystal structure of a compound similar to 2-Amino-3-iodo-phenol, highlighting the hydrogen-bond network involving the carboxyl, amino, and phenolic hydroxyl groups (Okabe & Suga, 1995).
Pharmacological Effects of Related Compounds
- Chlorogenic Acid (CGA) Review : Although not directly on this compound, this review on Chlorogenic Acid, a phenolic acid, shows the broad pharmacological roles of similar compounds, including antioxidant and hepatoprotective activities (Naveed et al., 2018).
Oxidation and Electron Transfer
- Oxidation of Hydrogen-bonded Phenol : This research, examining the oxidation of a phenol compound similar to this compound, highlights the process of proton-coupled electron transfer in such compounds (Rhile & Mayer, 2004).
Iodination of Phenols
- Iodination of Phenols in Pharmaceutical Intermediates : This study focuses on the iodination of phenols, a process relevant to the synthesis of compounds like this compound, and its application in creating pharmaceutical intermediates (Piscopo, Diurno, & Andreotti, 1983).
Saluretic and Diuretic Activity
- 2-(Aminomethyl)phenols as Saluretic Agents : This research presents a class of compounds, including this compound, demonstrating saluretic and diuretic activities, highlighting their potential in pharmacological applications (Stokker et al., 1980).
Mechanism of Action
Target of Action
It’s known that phenolic compounds often interact with proteins, enzymes, and cellular receptors, influencing various biological processes .
Mode of Action
Phenolic compounds generally interact with their targets through hydrogen bonding, hydrophobic interactions, and covalent binding . The presence of the iodine atom might influence the compound’s reactivity and interaction with its targets.
Biochemical Pathways
Phenolic compounds are known to influence various biochemical pathways, including those involved in oxidative stress, inflammation, and cell signaling .
Pharmacokinetics
The pharmacokinetics of phenolic compounds can be influenced by factors such as their solubility, stability, and the presence of transport proteins .
Result of Action
Phenolic compounds often exhibit antioxidant, anti-inflammatory, and anticancer effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-Amino-3-iodophenol. The iodine atom in the compound might also affect its stability and reactivity .
properties
IUPAC Name |
2-amino-3-iodophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6INO/c7-4-2-1-3-5(9)6(4)8/h1-3,9H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMFLCURUMAEIAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90641067 |
Source
|
| Record name | 2-Amino-3-iodophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
443921-86-6 |
Source
|
| Record name | 2-Amino-3-iodophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-3-iodo-phenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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